![molecular formula C16H17FN2O B1415158 N-{4-[(dimethylamino)methyl]phenyl}-4-fluorobenzamide CAS No. 1183655-01-7](/img/structure/B1415158.png)
N-{4-[(dimethylamino)methyl]phenyl}-4-fluorobenzamide
Overview
Description
N-{4-[(dimethylamino)methyl]phenyl}-4-fluorobenzamide is a chemical compound with the CAS Number: 1183655-01-7. It has a molecular weight of 272.32 . The compound’s IUPAC name is N-{4-[(dimethylamino)methyl]phenyl}-4-fluorobenzamide .
Molecular Structure Analysis
The InChI code for N-{4-[(dimethylamino)methyl]phenyl}-4-fluorobenzamide is 1S/C16H17FN2O/c1-19(2)11-12-3-9-15(10-4-12)18-16(20)13-5-7-14(17)8-6-13/h3-10H,11H2,1-2H3,(H,18,20) .Physical And Chemical Properties Analysis
N-{4-[(dimethylamino)methyl]phenyl}-4-fluorobenzamide has a molecular weight of 272.32 . The InChI code for this compound is 1S/C16H17FN2O/c1-19(2)11-12-3-9-15(10-4-12)18-16(20)13-5-7-14(17)8-6-13/h3-10H,11H2,1-2H3,(H,18,20) .Scientific Research Applications
Novel Synthetic Opioids Research
A detailed review of the chemistry and pharmacology of non-fentanil novel synthetic opioid receptor agonists, including N-substituted benzamides, highlights the importance of these compounds in the development of new pain management solutions and the challenges posed by their misuse. The review emphasizes the need for international early warning systems and pre-emptive research to understand these compounds' effects and detect new substances early in toxicological samples (Sharma et al., 2018).
Alzheimer's Disease and Amyloid Imaging
Progress in developing amyloid imaging ligands for measuring amyloid in vivo in the brain of patients with Alzheimer's disease showcases the application of certain compounds in diagnosing and understanding the progression of neurodegenerative diseases. This area of research aids in the early detection of Alzheimer's disease and evaluates new antiamyloid therapies (Nordberg, 2007).
Fluorescent Chemosensors
The development of fluorescent chemosensors based on specific compounds for detecting metal ions, anions, and neutral molecules indicates the utility of chemical modifications in creating sensitive and selective detection tools. These chemosensors have applications in environmental monitoring, medical diagnostics, and biochemical research (Roy, 2021).
Environmental Microbiology
Research on the use of fluorochromes for direct enumeration of total bacteria in environmental samples points to the application of certain compounds in environmental microbiology. Understanding the role of bacteria in microbial food webs and developing methods for their direct enumeration are crucial for environmental monitoring and assessment (Kepner & Pratt, 1994).
properties
IUPAC Name |
N-[4-[(dimethylamino)methyl]phenyl]-4-fluorobenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17FN2O/c1-19(2)11-12-3-9-15(10-4-12)18-16(20)13-5-7-14(17)8-6-13/h3-10H,11H2,1-2H3,(H,18,20) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SBPMPJSPUMQJFG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17FN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-{4-[(dimethylamino)methyl]phenyl}-4-fluorobenzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[(4-Chloro-2-methylphenyl)amino]benzonitrile](/img/structure/B1415075.png)
![(2-{[(2-Oxo-1,2-dihydropyridin-3-yl)carbonyl]amino}-1,3-thiazol-4-yl)acetic acid](/img/structure/B1415087.png)
![3,4-dihydro-2H-benzo[b][1,4]oxazin-8-ol](/img/structure/B1415088.png)
![2-[2-[4-[2-[4-(1H-benzimidazol-2-yl)piperidin-1-yl]ethyl]phenyl]propan-2-yl]-4,4-dimethyl-5H-1,3-oxazole](/img/structure/B1415089.png)
![(4-[1,2,3]Trazol-1-yl-phenyl)-methanol](/img/structure/B1415096.png)
